Cas no 1185297-63-5 (4-(2-Methoxyethoxy)methylpiperidine Hydrochloride)

• Product Name: 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride
• CAS No: 1185297-63-5
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 3045728
• PubChem ID: 46735624
• Update Time: 2025-05-26

4-(2-Methoxyethoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Methoxyethoxy)methyl]piperidinehydrochloride
• AKOS015849090
• 1185297-63-5
• Piperidine, 4-[(2-methoxyethoxy)methyl]-, hydrochloride (1:1)
• 4-((2-Methoxyethoxy)methyl)piperidine hydrochloride
• 4-(2-methoxyethoxymethyl)piperidine;hydrochloride
• 4-[(2-Methoxyethoxy)methyl]piperidine hydrochloride
• 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-11-6-7-12-8-9-2-4-10-5-3-9;/h9-10H,2-8H2,1H3;1H
• InChI Key： VSDDNNFKIUVBDK-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)COCCOC.Cl

Computed Properties

• Exact Mass: 209.1182566g/mol
• Monoisotopic Mass: 209.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride

Recent Advances in the Study of 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride (CAS: 1185297-63-5)

The compound 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride (CAS: 1185297-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

One of the most notable advancements in the study of 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride is its role as a versatile building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of novel drug candidates targeting central nervous system (CNS) disorders. Its structural flexibility allows for modifications that enhance bioavailability and target specificity, making it a valuable asset in the development of next-generation therapeutics. Recent publications have detailed optimized synthetic routes that improve yield and purity, addressing previous challenges in large-scale production.

Pharmacological evaluations of 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptor subtypes, suggesting possible applications in the treatment of neurological and psychiatric conditions. For instance, preliminary data indicate that derivatives of this compound exhibit anxiolytic and antidepressant-like effects in animal models, paving the way for further investigation into their mechanisms of action and therapeutic efficacy.

In addition to its pharmacological properties, recent research has explored the compound's pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, providing critical insights into its suitability as a drug candidate. The findings suggest that 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride possesses favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life, which are essential for clinical development.

Another area of interest is the compound's potential in combination therapies. Researchers have begun exploring its synergistic effects with existing drugs, particularly in the context of multi-target approaches for complex diseases. Early results indicate that 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride may enhance the efficacy of certain anticancer agents, offering a new avenue for oncology research. These findings underscore the importance of continued investigation into its broader therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride. Issues such as long-term safety, potential side effects, and optimal dosing regimens require further elucidation. Ongoing studies are addressing these gaps, with a focus on rigorous preclinical testing and the development of robust formulations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the latest research on 4-(2-Methoxyethoxy)methylpiperidine Hydrochloride (CAS: 1185297-63-5) highlights its significant potential in drug discovery and development. Its versatile chemistry, promising pharmacological properties, and favorable pharmacokinetic profile position it as a valuable candidate for further exploration. As studies continue to uncover its full therapeutic potential, this compound may play a pivotal role in addressing unmet medical needs across a range of conditions. Future research should focus on advancing its clinical applications and overcoming remaining challenges to fully realize its benefits.